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Compound of Interest

Compound Name:
Para-methyl 4-anilino-1-boc-

piperidine

Cat. No.: B8811508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate identification and quantification of 4-anilinopiperidine derivatives, a class of

synthetic compounds that includes the potent opioid fentanyl and its numerous analogs, are of

paramount importance in pharmaceutical research, forensic analysis, and clinical toxicology.

The reliability of these analytical measurements hinges on the quality of the reference

standards used for instrument calibration and method validation. This guide provides an

objective comparison of commercially available analytical reference standards for 4-

anilinopiperidine derivatives, supported by experimental data and detailed methodologies.

Comparison of Analytical Reference Standards
A variety of suppliers offer analytical reference standards for 4-anilinopiperidine derivatives,

primarily as Certified Reference Materials (CRMs) and analytical standards. CRMs are

produced under a robust quality system, such as ISO 17034, and come with a certificate of

analysis that provides a certified value for purity or concentration with a stated uncertainty. This

makes them ideal for quantitative applications and for ensuring metrological traceability.

Below is a comparison of representative analytical reference standards from prominent

suppliers.
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Product
Name

Supplier
Catalog
Number

Purity/Conc
entration

Format
Certificatio
n

4-

Anilinopiperid

ine

(hydrochlorid

e)

Cayman

Chemical
20085 ≥98%

Crystalline

Solid

Analytical

Standard

4-ANPP

(CRM)

Cayman

Chemical
22700

1 mg/ml in

methanol[1]
Solution

ISO/IEC

17025, ISO

17034[1]

para-fluoro 4-

Anilinopiperid

ine

(hydrochlorid

e)

Cayman

Chemical
33702 ≥98%[2]

Crystalline

Solid

Analytical

Standard

Fentanyl

Related

Compound B

(4-

Anilinopiperid

ine)

USP 1269924 10 mg Solid
Reference

Standard[3]

Acetyl

Fentanyl

Cerilliant

(Sigma-

Aldrich)

A-109
1.0 mg/mL in

Methanol
Solution

Certified

Reference

Material

Acetyl

fentanyl-

13C6

Cerilliant

(Sigma-

Aldrich)

A-110
100 µg/mL in

Methanol[4]
Solution

Certified

Reference

Material[4]

Fentanyl

(hydrochlorid

e) (CRM)

Cerilliant

(Sigma-

Aldrich)

F-013
1.0 mg/mL in

Methanol[5]
Solution

Certified

Reference

Material[5]

Furanyl

fentanyl HCl

Cerilliant

(Sigma-

Aldrich)

F-046-0.5ML
100 µg/mL in

Methanol[6]
Solution

Certified

Reference

Material[6]
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Valeryl

fentanyl-D5

HCl

Cerilliant

(Sigma-

Aldrich)

V-068-0.5ML
100 µg/mL in

Methanol
Solution

Certified

Reference

Material[7]

Synthetic

Opioids

Reference

Materials

LGC

Standards
Varies Varies Varies ISO 17034[8]

Mandatory Visualizations
Signaling Pathway of 4-Anilinopiperidine Derivatives
Most 4-anilinopiperidine derivatives exert their potent analgesic and euphoric effects by acting

as agonists at the µ-opioid receptor (MOR), a G-protein coupled receptor (GPCR). The binding

of these compounds to the MOR initiates a cascade of intracellular signaling events.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cerilliant.com/products/catalog/items/details?itemNo=fd0d8413-a7c8-4e18-b3e3-d416a96f0a52
https://www.lgcstandards.com/FR/en/Forensic-and-Toxicology-Reference-Materials/Opiate-and-Opioid-Reference-Materials-/cat/279768
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8811508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


µ-Opioid Receptor Signaling Pathway

Extracellular

Cell Membrane

Intracellular

4-Anilinopiperidine
Derivative (Agonist)

µ-Opioid Receptor
(GPCR)

Binds to

G-protein
(Gi/o)

Activates

Adenylyl Cyclase

Inhibits

K+ Channel

Activates

Ca2+ Channel

Inhibits

cAMP

Decreases
production of

Analgesia

Leads to
Hyperpolarization

Reduces
Neurotransmitter

Release

Click to download full resolution via product page

Caption: µ-Opioid Receptor Signaling Pathway for 4-Anilinopiperidine Derivatives.
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Experimental Workflow for Analysis
The analysis of 4-anilinopiperidine derivatives in forensic or research samples typically follows

a standardized workflow to ensure accurate and reliable results.

Analytical Workflow for 4-Anilinopiperidine Derivatives

Sample Collection
(e.g., Seized Material, Biological Fluid)

Sample Preparation
(Extraction, Dilution, Derivatization)

Screening Analysis
(e.g., Immunoassay, GC-MS)

Confirmation Analysis
(e.g., LC-MS/MS, GC-MS)

Presumptive Positive

Data Analysis and
Quantification

Reporting of Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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